2-Chloro-4,5-dimethyl-1,3,2-dioxaphosphole

• CAS No.: 84383-01-7
• Molecular Formula: C4H6ClO2P
• Molecular Weight: 152.51 g/mol
• IUPAC Name: 2-chloro-4,5-dimethyl-1,3,2-dioxaphosphole
• InChI: InChI=1S/C4H6ClO2P/c1-3-4(2)7-8(5)6-3/h1-2H3
• InChI Key: BPTBQZVNWPMWAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OP(O1)Cl)C

Description

2-Chloro-4,5-dimethyl-1,3,2-dioxaphosphole is an organophosphorus compound characterized by a five-membered ring containing phosphorus, oxygen, and chlorine atoms

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-Chloro-4,5-dimethyl-1,3,2-dioxaphosphole can be synthesized through the reaction of phosphorus trichloride with 2,3-butanediol in the presence of a base such as triethylamine. The reaction typically occurs in an inert solvent like toluene under controlled temperature conditions to ensure the formation of the desired product.

Industrial Production Methods: While specific industrial production methods for 2-Chloro-4,5-dimethyl-1,3,2-dioxaphosphole are not well-documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance yield and purity.

Types of Reactions:

Substitution Reactions: 2-Chloro-4,5-dimethyl-1,3,2-dioxaphosphole can undergo nucleophilic substitution reactions where the chlorine atom is replaced by other nucleophiles such as amines or alcohols.

Oxidation Reactions: The compound can be oxidized to form phosphine oxides, which are valuable intermediates in organic synthesis.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium alkoxides or amines in polar aprotic solvents (e.g., dimethylformamide) are commonly used.

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid in solvents like dichloromethane are employed.

Major Products:

Substitution Products: Depending on the nucleophile, products can include phosphoramidates or phosphonates.

Oxidation Products: Phosphine oxides are the primary products formed during oxidation reactions.

Scientific Research Applications

2-Chloro-4,5-dimethyl-1,3,2-dioxaphosphole has several applications in scientific research:

Organic Synthesis: It serves as a building block for the synthesis of more complex organophosphorus compounds.

Materials Science: The compound is used in the development of flame retardants and plasticizers.

Biological Studies: Its derivatives are investigated for potential use as enzyme inhibitors or as probes in biochemical assays.

Mechanism of Action

The mechanism by which 2-Chloro-4,5-dimethyl-1,3,2-dioxaphosphole exerts its effects involves the interaction of the phosphorus atom with various nucleophiles. The chlorine atom acts as a leaving group, facilitating the formation of new bonds with nucleophiles. This reactivity is crucial for its role in organic synthesis and other applications.

Comparison with Similar Compounds

• 2-Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide
• 2-Chloro-4,4,5,5-tetramethyl-1,3,2-dioxaphospholane

Comparison: 2-Chloro-4,5-dimethyl-1,3,2-dioxaphosphole is unique due to its specific ring structure and substitution pattern, which confer distinct reactivity and stability compared to similar compounds. For instance, 2-Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide has a different ring size and substitution, affecting its chemical behavior and applications.